Cas no 512809-49-3 (4-(4-bromo-1H-pyrazol-1-yl)methylaniline)

4-(4-bromo-1H-pyrazol-1-yl)methylaniline structure
512809-49-3 structure
Product Name:4-(4-bromo-1H-pyrazol-1-yl)methylaniline
CAS No:512809-49-3
MF:C10H10BrN3
MW:252.110500812531
MDL:MFCD03074434
CID:3058750
PubChem ID:842747
Update Time:2025-04-21

4-(4-bromo-1H-pyrazol-1-yl)methylaniline Chemical and Physical Properties

Names and Identifiers

    • 4-((4-Bromo-1H-pyrazol-1-yl)methyl)aniline
    • 4-(4-bromo-1H-pyrazol-1-yl)methylaniline
    • 4-[(4-bromo-1H-pyrazol-1-yl)methyl]aniline
    • Benzenamine, 4-[(4-bromo-1H-pyrazol-1-yl)methyl]-
    • EN300-228349
    • Benzenamine, 4-((4-bromo-1H-pyrazol-1-yl)methyl)-
    • 4-[(4-bromo-1H-pyrazol-1-yl)methyl]phenylamine
    • AK-968/41170229
    • 4-(4-Bromo-pyrazol-1-ylmethyl)-phenylamine
    • CS-0240421
    • 4-[(4-bromopyrazol-1-yl)methyl]aniline
    • DTXSID001232604
    • BBL039629
    • 512809-49-3
    • MVA80949
    • AKOS000308180
    • STK349019
    • MDL: MFCD03074434
    • Inchi: 1S/C10H10BrN3/c11-9-5-13-14(7-9)6-8-1-3-10(12)4-2-8/h1-5,7H,6,12H2
    • InChI Key: TYMZRXDYBWFGIG-UHFFFAOYSA-N
    • SMILES: BrC1C=NN(C=1)CC1C=CC(=CC=1)N

Computed Properties

  • Exact Mass: 251.00581Da
  • Monoisotopic Mass: 251.00581Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 180
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 43.8Ų

Experimental Properties

  • Density: 1.6±0.1 g/cm3
  • Boiling Point: 416.0±30.0 °C at 760 mmHg
  • Flash Point: 205.4±24.6 °C
  • Vapor Pressure: 0.0±1.0 mmHg at 25°C

4-(4-bromo-1H-pyrazol-1-yl)methylaniline Security Information

4-(4-bromo-1H-pyrazol-1-yl)methylaniline Pricemore >>

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